Cas no 405214-39-3 (2-Piperazineaceticacid, 5,6-dimethyl-3-oxo-)

• Product Name: 2-Piperazineaceticacid, 5,6-dimethyl-3-oxo-
• CAS No: 405214-39-3
• MF: C₈H₁₄N₂O₃
• MW: 186.208362102509
• CID: 326038
• PubChem ID: 45115674
• Update Time: 2025-04-19

2-Piperazineaceticacid, 5,6-dimethyl-3-oxo- Chemical and Physical Properties

Names and Identifiers

• 2-Piperazineaceticacid, 5,6-dimethyl-3-oxo-
• (5,6-DIMETHYL-3-OXOPIPERAZIN-2-YL)ACETIC ACID
• 2-(5,6-dimethyl-3-oxopiperazin-2-yl)acetic acid
• 2-Piperazineaceticacid,5,6-dimethyl-3-oxo-(9CI)
• DTXSID50668295
• 405214-39-3

• Inchi： 1S/C8H14N2O3/c1-4-5(2)10-8(13)6(9-4)3-7(11)12/h4-6,9H,3H2,1-2H3,(H,10,13)(H,11,12)
• InChI Key： ZIYXWWWFQJHKNA-UHFFFAOYSA-N
• SMILES： O=C1C(CC(=O)O)NC(C)C(C)N1

Computed Properties

• Exact Mass: 186.10052
• Monoisotopic Mass: 186.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4A^2
• XLogP3: -3

Experimental Properties

• PSA: 78.43